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Compound of Interest

tert-Butyl 3-ethyl-4-oxopiperidine-
Compound Name:

1-carboxylate
CAS No.: 117565-57-8

Cat. No.: B037536

Get Quote

\\

Compound Identity & Structural Context[3][4][5][6]
[7]1[8][9][10][11]

o |[UPAC Name:tert-butyl 3-ethyl-4-oxopiperidine-1-carboxylate[1][4]

CAS Number: 117565-57-8[1][4][5][6]

Molecular Formula:

[2][3]

Molecular Weight: 227.30 g/mol [1][3]

SMILES:CCC1CN(CCC1=0)C(=0)OC(C)(C)C

Structural Significance
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Unlike the symmetric N-Boc-4-piperidone, the 3-ethyl derivative introduces a chiral center at
the C3 position.[1][3] This breaks the symmetry of the piperidine ring, resulting in complex
splitting patterns in NMR spectroscopy (diastereotopic protons at C2 and C6) that are
diagnostic for successful alkylation.[2][3]

Synthesis & Impurity Profiling

To interpret spectra accurately, one must understand the synthesis origin.[1][2][3] The most
common route involves the alkylation of N-Boc-4-piperidone via a

-keto ester intermediate to prevent polyalkylation.[1]

Synthesis Workflow (DOT Visualization)

HCl/Heat N-Boc-3-ethyl-4-piperidone
1. LHMDS Etl, K2CO3 (Decarboxylation (e
B 2. NC-CO2Et Beta-Keto Ester (Alkylation) > 3-Ethyl-Beta-Keto Ester
N-Boc-4-piperidone (Intermediate) (Alkylated) Side Reaction

________ Impurity: Polyalkylated
or 3-Ethyl Isomer

Click to download full resolution via product page

Figure 1: Synthetic pathway highlighting the origin of the 3-ethyl substituent via
decarboxylation.

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR)

The presence of the ethyl group at C3 renders the C2 and C6 methylene protons chemically
non-equivalent (diastereotopic).[1][2][3]

H NMR (400 MHz, CDCI
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Shift (

e . . Diagnostic
Multiplicity Integration Assignment
Notes
ppm)
Boc Strong intensity
1.49 Singlet (s) 9H reference peak.
-Butyl [2]
Hz.[2] Key
0.96 Triplet (t) 3H Ethyl -C differentiator
from methyl
analogs.
Overlaps with
_ Ethyl -C ring protons;
1.50-1.85 Multiplet (m) 2H ]
) requires COSY
for resolution.[2]
The chiral center
2.35-2.45 Multiplet (m) 1H C3-H (Methine) ~ Proton;
to carbonyl.[2]
; C5-H
2.45-2.60 Multiplet (m) 2H to carbonyl.[1][2]
C2-H Broad due to Boc
3.50-4.20 Broad (m) 4H rotamers and
& C6-H

ring flipping.[2]

Critical Validation Check:

e The Ethyl Triplet: You must observe a triplet at ~0.96 ppm.[1][2] If this is a doublet, you have

the 3-methyl derivative.[1][3] If absent, you have the unsubstituted starting material.[1][2][3]

» Rotamers: The Boc group often causes peak broadening or doubling in the C2/C6 region at

room temperature.[1] Heating the sample to 50°C in DMSO-

can sharpen these peaks.[1][2][3]
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C NMR (100 MHz, CDCI

)
Shift (
Assignment Notes
ppm)
Distinct from carbamate
209.5 C=0 (Ketone)
carbonyl.
Characteristic carbamate
154.8 C=0]2] (Boc) ]
signal.[1][2]
C-O(
80.5 Quaternary carbon.[1][2]
-Butyl)
Ring carbons adjacent to
52.0-48.0 C2,C6 _
Nitrogen.[3]
Chiral methine carbon (
48.5 C3
to ketone).[2]
Methylene carbon (
41.2 C5
to ketone).[2][3]
Boc -(CH
28.4 ) Intense signal.[1][2]
Ethyl -CH Methylene of the ethyl chain.
215
[1]
11.8 Ethyl -CH Methy! of the ethyl chain.[1]

B. Infrared Spectroscopy (FT-IR)

The spectrum is dominated by two distinct carbonyl stretches.[1][2][3]
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e 1715-1720 cm

:Ketone C=0 stretch. (Usually sharper and higher frequency).[1][2][3]

e 1685 - 1695 cm

:Carbamate (Boc) C=0 stretch. (Broader, intense).

e 2975 -2930cm
: C-H stretches (Aliphatic).
C. Mass Spectrometry (MS)[2][6]
o lonization Mode: ESI (+) or APCI (+)
e Molecular lon:
o Calc.[1][2I[3][71[8] MW: 227.30[1]
o :228.2 (Often weak due to Boc fragmentation).[2][3]
o :250.2 (Dominant in ESI).[2][3]

o :128.1 (Loss of Boc group, common in acidic mobile phases).[2][3]

o :172.1 (Isobutene loss).[1][2][3]

Quality Control & Self-Validating Protocol

To ensure the material is suitable for downstream synthesis (e.g., reductive amination for
fentanyl analogs), follow this purity check protocol.

Protocol: Rapid Purity Validation

o Sample Prep: Dissolve 5 mg in 0.6 mL CDCI

e Acquisition: Run a standard 16-scan
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H NMR.[1][2][3]

« Integration Check:

o

Set the Boc singlet (1.49 ppm) to integral 9.00.

[¢]

Integrate the Ethyl triplet (0.96 ppm).

[¢]

Pass Criteria: The ethyl triplet integral must be 3.0 + 0.2.

[e]

Fail Criteria: If integral is < 2.5, significant unalkylated material (N-Boc-4-piperidone) is
present.[1][2][3]

e Isomer Check: Inspect the 0.8-1.2 ppm region.[1][2] A doublet indicates contamination with
the 3-methyl isomer (reagent impurity).[1][2][3]

References
o Compound Identification & CAS

o PubChem Compound Summary for CID 22278903 (tert-Butyl 3-ethyl-4-oxopiperidine-1-
carboxylate).[1][2] National Center for Biotechnology Information.[1][2][3]

o [Link][2][3]
e Synthetic Pathway & Precursors

o Hammarstrom, L. G. J., et al.[1][3][8] "A Convenient Preparation of an Orthogonally
Protected... 1-tert-Butyloxycarbonyl-4-((9-fluorenylmethyloxycarbonyl)amino)-piperidine-4-
carboxylic Acid."[1][2] Organic Syntheses, 2005, 81, 213.[3] (Describes the Dieckmann
cyclization/decarboxylation strategy for piperidones).

o [Link][2][3]
e Commercial Reference Standards

o Ambeed.[1][2][3][4] "tert-Butyl 3-ethyl-4-oxopiperidine-1-carboxylate - CAS 117565-57-
8."[1][2][2][5] (Confirming chemical availability and CAS assignment).
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* Analogous Characterization Data

o Cayman Chemical.[1][2][3][9] "N-Boc-4-piperidone Product Information." (Baseline data for
the unsubstituted scaffold).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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